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Introduction

3-Bromoanisole (CAS No: 2398-37-0), also known as m-bromoanisole or 1-bromo-3-
methoxybenzene, is an important intermediate in organic synthesis. It plays a significant role in
the manufacturing of pharmaceuticals, agrochemicals, and other fine chemicals. A thorough
understanding of its thermo-chemical properties is crucial for process optimization, safety
assessments, and the development of novel synthetic routes. This technical guide provides a
comprehensive overview of the key thermo-chemical data for 3-Bromoanisole, details the
experimental protocols for their determination, and visualizes relevant chemical processes.

Quantitative Thermo-chemical Data

The following tables summarize the experimentally determined thermo-chemical properties of
3-bromoanisole at T = 298.15 K (25 °C) and p° = 0.1 MPa.

Table 1: Standard Molar Enthalpies of Formation and
Combustion
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Property Symbol Value (kJ mol—?) Phase
Standard molar o

) Ac u°® -3624.0 + 1.4[1] Liquid
energy of combustion
Standard molar o

_ Af Hm® -106.5 + 1.7[1] Liquid
enthalpy of formation
Standard molar

Af Hm® -48.5 + 2.1[1] Gas

enthalpy of formation

Table 2: Standard Molar Enthalpy of Vaporization

Property Symbol Value (kJ mol—?)

Standard molar enthalpy of
- A'9 Hm® 58.0 + 1.2[1]
vaporization

Experimental Protocols

The thermo-chemical data presented in this guide were determined using precise calorimetric
techniques. The methodologies for these key experiments are detailed below.

Rotating Bomb Combustion Calorimetry

This technique was employed to determine the standard molar energy of combustion of 3-
bromoanisole.[1]

Apparatus: An isoperibolic rotating-bomb combustion calorimeter was used. The internal
volume of the bomb is 0.342 dms3. The calorimeter was calibrated using the combustion of
benzoic acid NIST Standard Reference Material 39j, which has a certified massic energy of
combustion of —26434 + 3 J-g*.

Procedure:

o Asample of liquid 3-bromoanisole was enclosed in a polyester bag of known mass and
massic energy of combustion.

e The bag was placed in a silica crucible within the combustion bomb.
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e 15.00 cm? of an aqueous solution of As203 (= 0.09 mol-dm~3) was added to the bomb to
ensure that all bromine produced during combustion is reduced to hydrobromic acid (HBr).[1]

e The bomb was flushed with oxygen and then filled with pure oxygen to a pressure of 3.04
MPa.

e The calorimeter was assembled, and the combustion reaction was initiated by an electrical
discharge through a cotton fuse.

e The bomb was rotated to ensure a complete and uniform reaction and to dissolve the
gaseous products in the bomb solution.

e The temperature change of the calorimeter was measured, and the corrected temperature
rise was used to calculate the standard molar energy of combustion after applying
corrections for the ignition energy and the energy of combustion of the polyester bag and
fuse.

e The extent of the oxidation of As203(aq) to As20s(aq) was determined by titration with a
standardized iodine solution to account for the energy of this side reaction.[1]

The standard molar enthalpy of formation in the liquid phase was then derived from the
standard molar energy of combustion using the following general reaction equation:

C7H7Bro(l) + 8.25 O2(g) —~ 7 CO2(g) + 3.5 H20(l) + HBr(in 600 H20)())

Calvet Microcalorimetry

The standard molar enthalpy of vaporization of 3-bromoanisole was determined by Calvet
microcalorimetry.[1]

Apparatus: A high-temperature Calvet microcalorimeter equipped with a vacuum sublimation
apparatus was used.

Procedure:

» A small amount of the 3-bromoanisole sample was placed in a thin glass capillary tube.
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e The capillary tube was introduced into the Calvet microcalorimeter at a constant temperature
of 298.15 K.

e The sample was allowed to vaporize under vacuum.

e The heat absorbed during the isothermal vaporization process was measured by the
calorimeter.

e The mass of the vaporized sample was determined by weighing the capillary tube before and
after the experiment.

e The standard molar enthalpy of vaporization was calculated by dividing the measured heat of
vaporization by the number of moles of the vaporized sample.

Visualizations
Synthesis of 3-Bromoanisole

3-Bromoanisole can be synthesized through various routes. One common laboratory and
industrial method involves the methoxydenitration of 3-bromonitrobenzene.
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Caption: Synthesis of 3-Bromoanisole via Methoxydenitration.

Experimental Workflow for Gas-Phase Enthalpy of

Formation
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The determination of the standard molar enthalpy of formation in the gaseous phase (Af Hm®
(9)) is a multi-step process that combines data from different experimental techniques.
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Caption: Workflow for Determining Gaseous Enthalpy of Formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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